2-Amino-3-methyl-N-(4-methylphenyl)butanamide hydrochloride
Overview
Description
2-Amino-3-methyl-N-(4-methylphenyl)butanamide hydrochloride, also known as AMMB, is a synthetic compound that has been used in a variety of scientific research applications. AMMB is a white, odorless crystalline solid that is soluble in water and has been used in a variety of biochemical and physiological studies. AMMB has been used in various studies to investigate the effects of different compounds on the body, as well as to explore the biochemical and physiological effects of different drugs.
Scientific Research Applications
Analytical and Environmental Science Applications
1. Detection and Analysis of Toxic Compounds:
- The development of biosensors for detecting acrylamide, a potentially neurotoxic and carcinogenic compound in processed foods, highlights the importance of sensitive and specific methods for the analysis of hazardous substances in food and environmental samples. Similar methodologies could be applied to the detection of "2-Amino-3-methyl-N-(4-methylphenyl)butanamide hydrochloride" or its metabolites in various matrices (Pundir, Yadav, & Chhillar, 2019).
2. Occurrence and Fate in the Environment:
- Studies on synthetic phenolic antioxidants have been conducted to understand their environmental occurrence, fate, human exposure, and toxicity. Such research indicates the widespread presence of these compounds in indoor and outdoor environments and suggests potential health risks. This framework could guide research on similar compounds, including "2-Amino-3-methyl-N-(4-methylphenyl)butanamide hydrochloride," to evaluate their environmental impact and human health implications (Liu & Mabury, 2020).
Pharmacological and Toxicological Research
1. Drug Synthesis and Pharmacology:
- The practical synthesis of intermediate compounds for pharmaceutical applications, such as 2-Fluoro-4-bromobiphenyl, demonstrates the importance of developing efficient and cost-effective synthetic routes. These methods can be essential for producing pharmacologically active compounds, potentially including "2-Amino-3-methyl-N-(4-methylphenyl)butanamide hydrochloride" (Qiu et al., 2009).
2. Analysis of Carcinogenic Compounds:
- The analysis of biomarkers like N-deoxyguanosine-C8-4-aminobiphenyl in biological matrices is crucial for assessing the risk of cancer associated with exposure to carcinogens. Techniques and findings from this area of research could inform studies on related compounds, including the detection and quantification of potential metabolites of "2-Amino-3-methyl-N-(4-methylphenyl)butanamide hydrochloride" in biological systems (Chen, Zhang, & Vouros, 2018).
properties
IUPAC Name |
2-amino-3-methyl-N-(4-methylphenyl)butanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O.ClH/c1-8(2)11(13)12(15)14-10-6-4-9(3)5-7-10;/h4-8,11H,13H2,1-3H3,(H,14,15);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJDQCXQLIIEFQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(C(C)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-methyl-N-(4-methylphenyl)butanamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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